alpha-L-(+)-(2R,5R)-5-Fluoro-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)cytosine

Description

Alpha-L-(+)-(2R,5R)-5-Fluoro-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)cytosine, also known as 5-epi Emtricitabine, Oxathiolan 5FC-alpha, or alpha-L-FTC, is a synthetic nucleoside analog with biological activity . It primarily targets fungal cells, specifically enzymes involved in nucleic acid synthesis like cytosine permease and cytosine deaminase. Once inside a fungal cell, it converts into 5-fluorouracil (5-FU) via cytosine deaminase. The compound affects biochemical pathways involved in nucleic acid metabolism, and the inhibition of thymidylate synthase by 5-FdUMP leads to a depletion of thymidine triphosphate (dTTP), essential for DNA replication and repair.

This compound has demonstrated antiviral and anticancer properties in biological activity studies. In vitro studies have shown potent antiviral activity against HIV and other retroviruses, effectively reducing viral load in infected cells. Additionally, it exhibits anticancer activity by interfering with DNA synthesis, leading to significant inhibition of cell proliferation and induction of apoptosis in cancer cell lines. Clinical studies have explored its potential in combination therapies for HIV and cancer treatment, showing improved outcomes and synergistic effects when used alongside other agents.

A similar compound, 2'-fluoro-5-methyl-beta-L-arabinofuranosyluracil (L-FMAU), has been synthesized and found to be a potent anti-hepatitis B virus (anti-HBV) agent . Another related compound is 4-amino-5-fluoro-1-[(2R,5R)-3-fluoro-5-(hydroxymethyl)-2,5-dihydrofuran-2-yl]pyrimidin-2-one .

• CAS No.: 145986-26-1
• Product Name: alpha-L-(+)-(2R,5R)-5-Fluoro-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)cytosine
• Molecular Formula: C8H10FN3O3S
• Molecular Weight: 247.25 g/mol
• IUPAC Name: 4-amino-5-fluoro-1-[(2R,5R)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]pyrimidin-2-one
• Standard InChI: InChI=1S/C8H10FN3O3S/c9-4-1-12(8(14)11-7(4)10)5-3-16-6(2-13)15-5/h1,5-6,13H,2-3H2,(H2,10,11,14)/t5-,6-/m1/s1
• Standard InChIKey: XQSPYNMVSIKCOC-PHDIDXHHSA-N
• SMILES: C1C(OC(S1)CO)N2C=C(C(=NC2=O)N)F
• Canonical SMILES: C1C(OC(S1)CO)N2C=C(C(=NC2=O)N)F
• Appearance: Off-White Solid
• Purity: > 95%
• Synonyms: 4-Amino-5-fluoro-1-[(2R,5R)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-2(1H)-pyrimidinone
• PubChem Compound: 454519
• Last Modified: Aug 15 2023